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Compound of Interest

Compound Name: Pigment red 4

Cat. No.: B1669069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of D&C Red

No. 36 (CI 12085), a monoazo color additive used in cosmetics and externally applied drugs.

The information presented is collated from scientific literature and safety assessment

documents, with a focus on quantitative data and detailed experimental methodologies.

Chemical Identity
Chemical Name: 1-[(2-chloro-4-nitrophenyl)azo]-2-naphthalenol

CI Name: Pigment Red 4

CAS Number: 2814-77-9

Molecular Formula: C₁₆H₁₀ClN₃O₃

Executive Summary
D&C Red No. 36 has been evaluated for various toxicological endpoints. It exhibits low acute

toxicity via oral and dermal routes. While it has shown mutagenic activity in in-vitro bacterial

assays, a long-term carcinogenicity study in rats did not demonstrate a carcinogenic effect at

the tested doses. Data on skin and eye irritation suggest a low potential for irritation. Notably,

there is a lack of publicly available data on the chronic toxicity (beyond the carcinogenicity

study), reproductive, and developmental toxicity of D&C Red No. 36 in the scientific literature.
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Acute Toxicity
D&C Red No. 36 demonstrates a low order of acute toxicity in animal studies. The available

quantitative data is summarized in the table below.

Table 1: Acute Toxicity of D&C Red No. 36

Test Species Route Value Reference

LD₅₀ Rat Oral > 5000 mg/kg [1]

LD₅₀ Rat Oral 34.5 g/kg [2]

LD₅₀ Rabbit Dermal > 5000 mg/kg [1]

LD₅₀ Rabbit Dermal > 2.0 g/kg [2]

Experimental Protocols
While specific, detailed protocols for the acute toxicity studies are not extensively described in

the available literature, they are generally performed according to standardized guidelines

(e.g., OECD Test Guidelines). A general methodology involves the administration of a single

high dose of the substance to animals, followed by observation for a set period (typically 14

days) to monitor for mortality and clinical signs of toxicity. The LD₅₀, the dose lethal to 50% of

the test population, is then calculated.

Dermal and Ocular Irritation
The potential for D&C Red No. 36 to cause skin and eye irritation has been assessed in animal

studies. The results indicate a low irritation potential.

Table 2: Dermal and Ocular Irritation of D&C Red No. 36
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Test Species Observation Value Reference

Primary Dermal

Irritation
Rabbit Irritation Index 0.08 [2]

Ocular Irritation

(No Wash)
Rabbit Irritation Score 0.0 [2]

Experimental Protocols
Dermal Irritation: Based on standard methods (e.g., OECD Guideline 404), a measured

amount of the test substance is applied to a small patch of shaved skin on a rabbit. The site

is then covered with a gauze patch for a specified period, after which the patch is removed,

and the skin is evaluated for signs of erythema (redness) and edema (swelling) at various

time points.

Ocular Irritation: Following guidelines such as OECD Guideline 405, a small amount of the

substance is instilled into one eye of a rabbit, with the other eye serving as a control. The

eyes are then examined for signs of irritation, including redness, swelling, and discharge, at

specific intervals.

Genotoxicity
D&C Red No. 36 has been shown to exhibit mutagenic activity in the Ames test, a bacterial

reverse mutation assay.

Finding: Mutagenic activity was observed towards Salmonella typhimurium strain TA98 in the

presence of a metabolic activation system (S9 mix).[3]

Experimental Protocol (Ames Test)
The Ames test utilizes strains of Salmonella typhimurium that are mutated to be unable to

synthesize the amino acid histidine. The bacteria are exposed to the test substance, both with

and without an S9 metabolic activation system (derived from rat liver enzymes). If the

substance is a mutagen, it will cause a reverse mutation, allowing the bacteria to grow on a

histidine-deficient medium. The number of revertant colonies is then counted to assess the

mutagenic potential of the substance.
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Carcinogenicity
A long-term carcinogenicity study of D&C Red No. 36 was conducted in Wistar rats. The study

concluded that D&C Red No. 36 was not carcinogenic to male or female rats under the

conditions of the experiment.[3]

Experimental Protocol
Species: Wistar rats (50 males and 50 females per group).

Administration: D&C Red No. 36 was mixed into the diet.

Dosage Groups:

Control: 0 ppm

Low Dose: 1,000 ppm

High Dose: 2,000 ppm

Duration: 78 weeks of treatment, with sacrifice at 98 weeks.

Observations: Survival, body weight, and histopathological assessment of various organs for

the presence of benign and malignant tumors.

Quantitative Data
Table 3: Tumor Incidence in a 78-Week Carcinogenicity Study of D&C Red No. 36 in Wistar

Rats[3]
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Organ Tumor Type Sex

Control (0
ppm)
Incidence
(%)

Low Dose
(1,000 ppm)
Incidence
(%)

High Dose
(2,000 ppm)
Incidence
(%)

Liver Benign Male 20.0 16.7 18.8

Liver Benign Female 6.0 12.8 16.0

Mammary

Gland
Benign Female 18.0 10.6 10.0

Thyroid

Gland
Malignant Male 2.0 4.2 0.0

Lung Malignant Male 0.0 0.0 4.2

Liver Malignant Male 0.0 0.0 2.1

Urinary

Bladder
Malignant Male 0.0 0.0 2.1

Soft Tissue Malignant Male 2.0 0.0 2.1

Note: The incidences of malignant tumors in other organs (uterus, lung, kidney, thyroid,

thymus, and salivary gland) in both male and female rats were low (around 2-4%) and not

statistically different from the control groups.

Reproductive and Developmental Toxicity
A thorough search of the scientific literature did not yield any specific studies on the

reproductive or developmental toxicity of D&C Red No. 36. Material safety data sheets and

other summary documents consistently state that data for these endpoints have not been

established.[4][5]
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Experimental Workflow: 78-Week Carcinogenicity Study
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Caption: Experimental workflow for the 78-week carcinogenicity study of D&C Red No. 36 in

rats.
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Caption: Summary of the toxicological profile for D&C Red No. 36.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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